Cas no 2228679-67-0 (5-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one)

• Product Name: 5-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• CAS No: 2228679-67-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6242877
• PubChem ID: 165613493
• Update Time: 2025-10-28

5-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• EN300-1740430
• 5-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one
• 2228679-67-0

• Inchi： 1S/C11H17N3O2/c1-6(2)14-8(4)10(7(3)13-14)9-5-12-11(15)16-9/h6,9H,5H2,1-4H3,(H,12,15)
• InChI Key： FIOGHDUOPXIHHG-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C(C)=NN(C(C)C)C=1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-[3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one (CAS: 2228679-67-0)

The compound 5-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one (CAS: 2228679-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique pyrazole-oxazolidinone hybrid structure, exhibits promising biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key findings from the latest research is the compound's potent inhibitory activity against bacterial protein synthesis. Structural analysis reveals that the oxazolidinone moiety plays a critical role in binding to the 50S ribosomal subunit, thereby disrupting translation. This mechanism is analogous to that of known oxazolidinone antibiotics, such as linezolid, but with enhanced specificity and reduced side effects. Molecular docking studies have further confirmed the high affinity of this compound for ribosomal targets, suggesting its potential as a next-generation antibacterial agent.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's anti-inflammatory effects. In vitro and in vivo studies demonstrate that it effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings position the compound as a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability while minimizing the use of hazardous reagents. For instance, a recent study reported a one-pot multicomponent reaction that significantly reduces the number of synthetic steps and enhances overall efficiency. These advancements are crucial for facilitating large-scale production and future clinical applications.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its metabolic stability and tissue penetration. Additionally, comprehensive toxicity profiling is required to ensure its safety profile meets regulatory standards. Ongoing research aims to address these limitations through rational drug design and formulation optimization.

In conclusion, 5-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one represents a versatile scaffold with significant therapeutic potential. Its dual antimicrobial and anti-inflammatory activities, coupled with recent synthetic advancements, underscore its value as a lead compound for drug development. Future studies will likely focus on preclinical validation and the exploration of its applications in combination therapies.